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Compound of Interest

Compound Name: Orange 5

Cat. No.: B1170525 Get Quote

Essential Safety and Handling Guide for Orange 5
This guide provides crucial safety protocols and logistical information for the handling and

disposal of Orange 5 (C.I. Pigment Orange 5). The following procedures are designed to

ensure the safety of researchers, scientists, and drug development professionals.

Hazard Identification and Safety Data
Orange 5 is an organic pigment that presents several hazards. It is suspected of causing

genetic defects and cancer, and may cause an allergic skin reaction.[1] It can also cause skin,

eye, and respiratory irritation.[2] In powder form, it poses a risk of dust explosion.[3]
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Quantitative Safety and Physical Data for

Orange 5

Physical State Solid, Orange to Dark Red Powder[1]

Melting Point 306°C[1]

Boiling Point 208°C[1]

Acute Oral Toxicity (LD50, Rat) > 15,000 mg/kg[1]

Acute Dermal Toxicity (LD50, Rat) > 2,000 mg/kg[1]

Toxicity to Fish (LC50, Oryzias latipes, 48h) > 400 mg/L[1]

Toxicity to Daphnia (EC50, Daphnia magna,

48h)
> 100 mg/L[1]

Personal Protective Equipment (PPE)
Strict adherence to the following personal protective equipment guidelines is mandatory when

handling Orange 5 to minimize exposure and ensure personal safety.
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Protection Type Specific Requirements Rationale

Eye/Face Protection

Wear tightly fitting safety

goggles with side-shields

conforming to EN 166 (EU) or

NIOSH (US) standards.[1]

To prevent eye contact and

serious eye irritation.[2]

Skin Protection

Wear chemical-impermeable

gloves (e.g., nitrile, PVC/PE)

and impervious clothing or a

lab coat that protects the

whole body.[1][4] Gloves must

be inspected for integrity

before use.[1]

To avoid skin contact, which

can cause irritation and allergic

reactions.[1][2]

Respiratory Protection

In a well-ventilated area, a

filtering dust mask is

recommended.[4] For

firefighting or in situations with

poor ventilation, a self-

contained breathing apparatus

is necessary.[1]

To prevent inhalation of dust

particles, which may cause

respiratory irritation.[2]

Operational Plans: Handling and Storage
Safe Handling Procedures:

Ventilation: Always handle Orange 5 in a well-ventilated area or under a chemical fume

hood.[1][2]

Avoid Dust Formation: Take measures to avoid the generation of dust and aerosols.[1][2][4]

Ignition Sources: Use non-sparking tools and prevent fire from electrostatic discharge. Keep

away from heat and all sources of ignition.[1][2][4]

Personal Hygiene: Avoid contact with skin and eyes.[1][2] Wash hands thoroughly after

handling. Contaminated work clothing should not be allowed out of the workplace.[1]
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Storage Conditions:

Keep containers tightly closed in a dry, cool, and well-ventilated place.[1]

Store away from incompatible materials and foodstuff containers.[1]

The product is stable under normal storage conditions.[4]

Emergency Procedures
First-Aid Measures:

If Inhaled: Move the individual to fresh air. If breathing is difficult, administer oxygen. If

breathing has stopped, provide artificial respiration and seek immediate medical attention.[1]

In Case of Skin Contact: Immediately remove contaminated clothing. Wash the affected area

with soap and plenty of water. Consult a doctor if irritation persists.[1]

In Case of Eye Contact: Rinse cautiously with pure water for at least 15 minutes. Remove

contact lenses if present and easy to do. Seek immediate medical attention.[1]

If Swallowed: Rinse mouth with water. Do not induce vomiting. Never give anything by mouth

to an unconscious person. Call a doctor or Poison Control Center immediately.[1]

Accidental Release Measures (Spills): In the event of a spill, a clear, procedural response is

critical to ensure safety and containment.
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Caption: Emergency spill response workflow for Orange 5.
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Disposal Plan
Proper disposal of Orange 5 and its contaminated containers is essential to prevent

environmental contamination and ensure regulatory compliance.

Disposal Guidelines:

Waste Material: Orange 5 should be disposed of as hazardous waste.[4] It must be taken to

a suitable and authorized waste disposal facility.[4]

Containers: Keep the chemical in suitable and closed containers for disposal.[1] Packaging

that cannot be cleaned should be disposed of as product waste.

Regulations: All disposal methods must be in accordance with appropriate local, state, and

federal laws and regulations.[1][4]

Environmental Precautions: Do not allow the chemical to enter drains, surface water, or

groundwater.[1][4] Discharge into the environment must be avoided.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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